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Abstract
Tefzel®, a brand of ethylene tetrafluoroethylene (ETFE), is a high-performance fluoropolymer

renowned for its exceptional mechanical toughness, chemical inertness, and robust thermal

properties. This in-depth technical guide provides a comprehensive overview of the mechanical

strength and abrasion resistance of various Tefzel® grades. It is designed to assist

researchers, scientists, and drug development professionals in evaluating the suitability of

Tefzel® for demanding applications where durability and material integrity are paramount. This

document consolidates key quantitative data, outlines the methodologies of standard

mechanical tests, and illustrates the underlying structure-property relationships and

experimental workflows.

Introduction to Tefzel® ETFE
Tefzel® is a melt-processable copolymer of ethylene and tetrafluoroethylene.[1][2] This

chemical composition gives it a unique balance of properties, combining the superior chemical

resistance and thermal stability of perfluoropolymers like PTFE with enhanced mechanical

strength, stiffness, and abrasion resistance.[3][4] Unlike fully fluorinated polymers, the

incorporation of ethylene into the polymer backbone contributes to its remarkable toughness

and impact strength.[3][4] Tefzel® is available in various grades, including general-purpose,

high-flow, and premium resins with enhanced flex life, allowing for its use in a wide array of
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applications such as chemical linings, electrical insulation, and components for the

pharmaceutical and biomedical sectors.[5][6]

Mechanical Properties of Tefzel®
The mechanical integrity of Tefzel® is a key attribute for its use in applications requiring robust

performance under physical stress. The following tables summarize the typical mechanical

properties of various Tefzel® grades. These values are derived from standardized ASTM test

methods and are intended for comparison; they should not be used for specification purposes

without consulting the manufacturer's specific datasheets for a particular grade.

Tensile Properties
Tensile testing evaluates the behavior of a material under tension. Key parameters include

tensile strength (the maximum stress a material can withstand), tensile modulus (a measure of

stiffness), and elongation at break (a measure of ductility).

Property Test Method Typical Value Unit

Tensile Strength (at

23°C)
ASTM D638 5,500 - 6,100 psi

38 - 42 MPa

Tensile Modulus ASTM D638 - psi

- MPa

Elongation at Break ASTM D638 300 %

Data sourced from multiple references.[7][8][9]

Flexural and Compressive Properties
Flexural strength measures a material's resistance to bending, while compressive strength

assesses its ability to withstand a crushing load.
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Property Test Method Typical Value Unit

Flexural Modulus ASTM D790 145,000 psi

1,000 MPa

Compressive Strength ASTM D695 2,470 psi

17 MPa

Data sourced from Professional Plastics datasheet.[7]

Impact and Hardness Properties
Impact strength quantifies a material's ability to resist fracture from a sudden applied load.

Hardness is a measure of a material's resistance to localized plastic deformation such as

scratching or indentation.

Property Test Method Typical Value Unit

Izod Notched Impact ASTM D256 No Break ft-lb/in

Hardness, Shore D ASTM D785 D67 -

Data sourced from Professional Plastics datasheet.[7]

Abrasion Resistance
Tefzel® exhibits excellent resistance to wear and abrasion, making it suitable for applications

involving contact with abrasive slurries or frequent physical interaction. The Taber abrasion test

is a common method for quantifying this property.

Property Test Method Typical Value Unit

Abrasion Resistance

(Taber, CS-17 wheel,

1000g load)

- 15 mg/1000 cycles
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Value for a specific grade of Tefzel®.[10]

Experimental Protocols
The data presented in this guide are obtained through standardized testing procedures. The

following is a brief overview of the principles behind the key ASTM test methods cited.

ASTM D638: Tensile Properties of Plastics
This test method determines the tensile properties of plastics in the form of standard dumbbell-

shaped specimens. The specimen is held in the grips of a universal testing machine and pulled

at a constant rate of crosshead movement until it fractures. During the test, the load and

extension are continuously monitored. From this data, tensile strength, tensile modulus, and

elongation at break are calculated.

ASTM D790: Flexural Properties of Unreinforced and
Reinforced Plastics
This test method is used to determine the flexural strength and flexural modulus of plastic

materials. A rectangular specimen is supported at its ends and a load is applied to its center (a

three-point bending test). The load and deflection are measured until the specimen fails.

ASTM D256: Determining the Izod Pendulum Impact
Resistance of Plastics
The Izod impact test measures the impact resistance of a material. A notched specimen is

clamped vertically, and a pendulum with a known weight is released from a specified height,

striking and breaking the specimen. The energy absorbed by the specimen during fracture is a

measure of its impact strength. A "no break" result indicates that the specimen did not fracture

under the test conditions.[7]

ASTM D4060: Standard Test Method for Abrasion
Resistance of Organic Coatings by the Taber Abraser
While the specific standard for the cited abrasion value is not provided, ASTM D4060 is a

common protocol for this type of measurement. In this test, a flat panel of the material is

mounted on a rotating turntable. Two abrasive wheels are lowered onto the specimen, and the
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turntable is rotated for a specified number of cycles under a specific load. The abrasion

resistance is typically reported as the weight loss of the material per a certain number of cycles.

Visualizations
Structure-Property Relationship of Tefzel®
The unique combination of monomers in Tefzel® directly influences its mechanical properties.

Molecular Structure of Tefzel® (ETFE)

Resulting Mechanical Properties
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Click to download full resolution via product page

Caption: Relationship between Tefzel's monomeric units and its key mechanical properties.

Experimental Workflow for Taber Abrasion Test
The following diagram outlines the typical steps involved in evaluating the abrasion resistance

of Tefzel® using a Taber Abraser.
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Caption: A typical workflow for determining the abrasion resistance of Tefzel®.
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Conclusion
Tefzel® ETFE stands out as a robust fluoropolymer with a superior combination of mechanical

toughness and abrasion resistance. Its unique chemical structure imparts a durability that

makes it a reliable material choice for critical components in the pharmaceutical, chemical

processing, and electronics industries. The quantitative data and experimental methodologies

presented in this guide provide a solid foundation for researchers and professionals to assess

the performance of Tefzel® in their specific applications. For detailed specifications and grade-

specific data, consultation with the manufacturer is always recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215275?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

